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hydrochloride

Cat. No.: B15619852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desformylflustrabromine hydrochloride (dFBr-HCl) is a potent and selective positive

allosteric modulator (PAM) of α4β2 nicotinic acetylcholine receptors (nAChRs).[1][2][3] As a

PAM, dFBr-HCl enhances the receptor's response to the endogenous neurotransmitter

acetylcholine, rather than directly activating the receptor itself.[3] This mechanism of action has

generated significant interest in its potential therapeutic applications for a range of neurological

and psychiatric disorders, including nicotine addiction, cognitive deficits, and neuropathic pain.

[4][5][6][7] Proper preparation of dFBr-HCl stock solutions is a critical first step for obtaining

reliable and reproducible results in both in vitro and in vivo studies. This document provides

detailed protocols and application notes to guide researchers in this process.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Desformylflustrabromine
hydrochloride is essential for its effective use in research.
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Property Value Reference

Molecular Weight 357.72 g/mol [1][2]

Formula C₁₆H₂₁BrN₂・HCl [1][2]

Appearance White to off-white solid [4]

Purity ≥98% [1][2]

CAS Number 951322-11-5 [1][2]

Solubility and Storage
Proper storage and selection of an appropriate solvent are crucial for maintaining the integrity

and activity of dFBr-HCl.
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Solvent
Maximum
Concentration

Notes
Storage of Stock
Solution

DMSO 100 mM ---

Store at +4°C for

short-term use. For

long-term storage,

aliquot and store at

-20°C or -80°C to

avoid repeated freeze-

thaw cycles.[1][4]

Water 10 mM

Gentle warming may

be required to fully

dissolve the

compound.[1][2]

Use freshly prepared

or store at +4°C for a

limited time. For

longer-term storage,

filter-sterilize and

store at -20°C.[1][4]

0.9% Saline

Not specified, but

used for in vivo

studies.

Suitable for preparing

working solutions for

animal administration.

[1]

Prepare fresh before

each experiment.

Distilled Water

Not specified, but

used for in vivo

studies.

An alternative to

saline for animal

studies.[4]

Prepare fresh before

each experiment.

Experimental Protocols
Protocol 1: Preparation of a 100 mM dFBr-HCl Stock
Solution in DMSO
This high-concentration stock solution is suitable for subsequent dilution into aqueous buffers

for a variety of in vitro assays, such as electrophysiology or cell-based functional assays.

Materials:

Desformylflustrabromine hydrochloride powder
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 mol/L x 0.001 L x 357.72 g/mol = 0.03577 g = 35.77 mg

Weigh the dFBr-HCl: Carefully weigh 35.77 mg of dFBr-HCl powder and place it into a sterile

microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the dFBr-HCl.

Dissolve the compound: Vortex the solution until the dFBr-HCl is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-

thaw cycles and store at -20°C or -80°C for long-term storage. For short-term storage, +4°C

is acceptable.[1][4]

Protocol 2: Preparation of a 10 mM dFBr-HCl Stock
Solution in Water
This aqueous stock solution can be used for experiments where the presence of DMSO might

interfere with the assay.

Materials:

Desformylflustrabromine hydrochloride powder
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Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath (optional)

Sterile syringe filter (0.22 µm)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 0.01 mol/L x 0.001 L x 357.72 g/mol = 0.003577 g = 3.58 mg

Weigh the dFBr-HCl: Accurately weigh 3.58 mg of dFBr-HCl and place it in a sterile tube.

Add water: Add 1 mL of sterile, purified water to the tube.

Dissolve the compound: Vortex the solution thoroughly. If the compound does not fully

dissolve, gentle warming in a water bath (up to 37°C) can be applied.[1][2]

Filter sterilization: For long-term storage or use in cell culture, it is recommended to sterilize

the solution by passing it through a 0.22 µm syringe filter into a sterile container.

Storage: Use the solution fresh or store it at +4°C for short-term use. For longer-term

storage, aliquot and store at -20°C.

Protocol 3: Preparation of a dFBr-HCl Dosing Solution
for In Vivo Studies
This protocol is designed for the preparation of a solution suitable for administration to rodents

in behavioral or pharmacokinetic studies.

Materials:
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Desformylflustrabromine hydrochloride powder

Sterile 0.9% saline or distilled water[1][4]

Sterile conical tubes

Calibrated micropipettes

Vortex mixer

Procedure:

Determine the required concentration: The concentration of the dosing solution will depend

on the target dose (e.g., in mg/kg) and the dosing volume (e.g., in mL/kg). For example, to

administer a 3 mg/kg dose in a volume of 1 mL/kg, a 3 mg/mL solution is required.

Calculate the required mass: For a 10 mL solution at 3 mg/mL:

Mass (mg) = Concentration (mg/mL) x Volume (mL)

Mass = 3 mg/mL x 10 mL = 30 mg

Weigh the dFBr-HCl: Weigh 30 mg of dFBr-HCl and place it in a sterile conical tube.

Add the vehicle: Add 10 mL of sterile 0.9% saline or distilled water to the tube.

Dissolve the compound: Vortex the solution until the dFBr-HCl is completely dissolved.

Administration: The solution should be prepared fresh on the day of the experiment and

administered via the desired route (e.g., intraperitoneal injection, oral gavage).

Application Notes
Positive Allosteric Modulation: dFBr-HCl potentiates the effects of acetylcholine at α4β2

nAChRs.[3] Therefore, the observed effects in any experiment will be dependent on the

presence of an agonist. In in vitro preparations lacking endogenous acetylcholine, co-

application with an nAChR agonist is necessary to observe the modulatory effects of dFBr-

HCl.
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Concentration Range: The effective concentration of dFBr-HCl can vary significantly

depending on the experimental system.

In vitro: In Xenopus oocytes expressing human α4β2 nAChRs, dFBr-HCl has been shown

to potentiate acetylcholine-induced currents at concentrations ranging from 30 nM to 100

µM.[5]

In vivo: In rodent behavioral studies, effective doses have been reported to be in the range

of 0.3 to 9 mg/kg.[4][6]

Selectivity: dFBr-HCl displays selectivity for α4β2 nAChRs over other subtypes, such as α7

nAChRs.[1][2]

Biphasic Effect: At higher concentrations (typically >10 µM), dFBr-HCl can exhibit inhibitory

effects on α4β2 nAChRs, likely through an open-channel block mechanism.[3] Researchers

should perform dose-response curves to identify the optimal concentration for potentiation in

their specific assay.

Visualizations
Signaling Pathway of dFBr-HCl at the α4β2 nAChR
Caption: Mechanism of dFBr-HCl action at the α4β2 nAChR.

Experimental Workflow for In Vivo Study```dot
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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